Cas no 128304-84-7 (tert-butyl N-(2-cyanoethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-cyanoethyl)-N-methylcarbamate
• CAS No: 128304-84-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD09909493
• CID: 1222396
• PubChem ID: 20155843
• Update Time: 2025-04-20

tert-butyl N-(2-cyanoethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-cyanoethyl)methyl-, 1,1-dimethylethyl ester
• tert-butyl N-(2-cyanoethyl)-N-methylcarbamate
• UKRORGSYN-BB BBV-100895
• 3-(N-BOC-METHYLAMINO)PROPIONITRILE
• TERT-BUTYL 2-CYANOETHYLMETHYLCARBAMATE
• EN300-117064
• AKOS000208509
• MFCD09909493
• 128304-84-7
• SCHEMBL1926860
• KCQYOLSGKPTZIS-UHFFFAOYSA-N
• tert-Butyl(2-cyanoethyl)(methyl)carbamate
• CS-0444301
• 1,1-dimethylethyl (2-cyanoethyl)methylcarbamate
• tert-Butyl (2-cyanoethyl)(methyl)carbamate
• AB3360
• DA-12968
• DTXSID70603042
• tert-Butyl (2-cyanoethyl)methylcarbamate

• MDL： MFCD09909493
• Inchi： 1S/C9H16N2O2/c1-9(2,3)13-8(12)11(4)7-5-6-10/h5,7H2,1-4H3
• InChI Key： KCQYOLSGKPTZIS-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives